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Compound of Interest

Compound Name: Cholesterol, acetate

Cat. No.: B1240026

Get Quote

An In-depth Technical Guide to the Physical and Spectral Properties of Cholesteryl Acetate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical and spectral characteristics of cholesteryl acetate is paramount for its

application in various fields, including liquid crystal research and as a component in drug

delivery systems. This guide provides a comprehensive overview of the core physical

properties and spectral data of cholesteryl acetate, supported by experimental methodologies.

Core Physical Properties
Cholesteryl acetate presents as a white crystalline powder.[1] Its fundamental physical

properties are summarized in the table below, providing a quick reference for laboratory use.
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Property Value

Molecular Formula C₂₉H₄₈O₂[2]

Molecular Weight 428.70 g/mol [1][2]

Melting Point 112-114 °C[3][4][5]

Appearance White crystalline powder[1][2]

Solubility
Soluble in chloroform; does not mix with

water[1]

Optical Activity [α]²⁴/D -44° (c = 2 in chloroform)[3]

Spectral Data
The spectral signature of cholesteryl acetate is crucial for its identification and structural

elucidation. The following sections detail its characteristics across various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of

cholesteryl acetate. The complex spectra are typically assigned using a combination of 1D and

2D NMR techniques.[6][7]

¹H NMR Spectral Data (CDCl₃)

The proton NMR spectrum of cholesteryl acetate exhibits a complex pattern of signals,

particularly in the aliphatic region.[6][7] Key chemical shifts are highlighted below.
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Proton Chemical Shift (ppm)

H6 (vinyl) 5.37 (multiplet)[6]

H3 4.60 (multiplet)[6]

H29 (acetyl methyl) 2.03 (singlet)[6]

H19 (methyl) 1.02 (singlet)[6]

H21 (methyl) 0.91[6]

H26/H27 (isopropyl methyls) 0.863 / 0.860[6]

H18 (methyl) 0.68 (singlet)[6]

¹³C NMR Spectral Data (CDCl₃)

The ¹³C NMR spectrum shows 29 distinct carbon signals.[6]
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Carbon Chemical Shift (ppm)

C28 (carbonyl) 170.60[6]

C5 (vinyl) 139.64[6]

C6 (vinyl) 122.64[6]

C3 74.01[6]

C13 42.30[6]

C4 38.10[6]

C10 36.58[6]

C20 35.78[6]

C2 27.76[6]

C26 22.80[6]

C27 22.54[6]

C29 (acetyl methyl) 21.4 (approx.)

C19 19.29[6]

C21 18.70[6]

C18 11.84[6]

Infrared (IR) Spectroscopy
The IR spectrum of cholesteryl acetate displays characteristic absorption bands corresponding

to its functional groups.
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Functional Group Wavenumber (cm⁻¹)

C=O (ester) ~1735

C=C (alkene) ~1670

C-O (ester) ~1250

C-H (alkane) ~2850-2960

Mass Spectrometry
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

cholesteryl acetate.

Ionization Method Key Fragments (m/z)

Electron Ionization (EI) 368 (M-CH₃COOH)⁺, 353, 255, 213, 145[2]

Experimental Protocols
The following methodologies are representative of the techniques used to acquire the spectral

data presented.

NMR Spectroscopy
Sample Preparation: A sample of cholesteryl acetate (approximately 1g/mL) is dissolved in

deuterated chloroform (CDCl₃).[7]

Instrumentation: Spectra are acquired on a high-field NMR spectrometer (e.g., 600 MHz or

higher).

¹H NMR Acquisition: A standard one-pulse experiment is typically used. For complex spectra

like cholesteryl acetate, 2D NMR experiments are essential for complete assignment.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. DEPT experiments

can be used to differentiate between CH, CH₂, and CH₃ groups.[7]
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2D NMR: For complete and unambiguous assignment of the complex proton and carbon

spectra, a suite of 2D NMR experiments is employed, including:

COSY (Correlation Spectroscopy): To identify proton-proton couplings.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons

and carbons.[6]

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon

couplings, which is crucial for assigning quaternary carbons and piecing together the

molecular structure.[6]

Data Processing: The acquired free induction decays (FIDs) are Fourier transformed,

phased, and baseline corrected. Chemical shifts are referenced to the residual solvent signal

(CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like

tetramethylsilane (TMS).

Infrared (IR) Spectroscopy
KBr Pellet Method: A small amount of cholesteryl acetate is finely ground with dry potassium

bromide (KBr). The mixture is then pressed into a thin, transparent pellet using a hydraulic

press. The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

[8]

Attenuated Total Reflectance (ATR)-FTIR: A small amount of the solid sample is placed

directly on the ATR crystal, and pressure is applied to ensure good contact. The IR spectrum

is then recorded. This method requires minimal sample preparation.

Mass Spectrometry
Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Introduction: A dilute solution of cholesteryl acetate in a volatile solvent is injected

into the gas chromatograph.

Chromatographic Separation: The compound is separated from any impurities on a

capillary column.
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Ionization: As the compound elutes from the GC column, it enters the mass spectrometer

and is ionized, typically by Electron Ionization (EI) at 70 eV.[2]

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a

mass analyzer.

Electrospray Ionization-Mass Spectrometry (ESI-MS):

Sample Introduction: The sample is dissolved in a suitable solvent and introduced into the

ESI source via direct infusion or after separation by liquid chromatography (LC).

Ionization: A high voltage is applied to the sample solution as it exits a capillary, forming

charged droplets. The solvent evaporates, leading to the formation of gas-phase ions.

Cholesteryl esters typically form ammonium or lithiated adducts in the positive ion mode.

Tandem Mass Spectrometry (MS/MS): For structural confirmation, precursor ions can be

selected and fragmented by collision-induced dissociation (CID) to produce a

characteristic product ion spectrum. For cholesteryl esters, a common neutral loss of the

cholestane fragment is observed.

Characterization Workflow
The logical flow for the comprehensive characterization of cholesteryl acetate is depicted in the

following diagram.
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Caption: Workflow for the Characterization of Cholesteryl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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